Cas no 53761-31-2 (2,4(1H,3H)-Pyrimidinedione,5-(2-hydroxypropyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-(2-hydroxypropyl)-
• CAS No: 53761-31-2
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 380781
• PubChem ID: 299875
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-(2-hydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-(2-hydroxypropyl)-
• 5-(2-hydroxypropyl)-1H-pyrimidine-2,4-dione
• 5-(2-Hydroxy-2-methylethyl)uracil
• 5-(2-hydroxypropyl)-1H,3H-pyrimidine-2,4-dione
• 5-(2-hydroxy-propyl)-1H-pyrimidine-2,4-dione
• 5-(2-hydroxypropyl)pyrimidine-2,4(1H,3H)-dione
• AC1L6V8Z
• NSC173722
• DTXSID40306033
• NSC-173722
• 53761-31-2

• Inchi： 1S/C7H10N2O3/c1-4(10)2-5-3-8-7(12)9-6(5)11/h3-4,10H,2H2,1H3,(H2,8,9,11,12)
• InChI Key： ZSKJDRZQWNMCPC-UHFFFAOYSA-N
• SMILES： OC(C)CC1=CNC(NC1=O)=O

Computed Properties

• Exact Mass: 170.0692
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43
• LogP: -1.01350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones